Cas no 2228503-28-2 (4-amino-3-(3-ethoxy-2-hydroxyphenyl)butanoic acid)

• Product Name: 4-amino-3-(3-ethoxy-2-hydroxyphenyl)butanoic acid
• CAS No: 2228503-28-2
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 5945086
• PubChem ID: 165753575
• Update Time: 2025-10-30

4-amino-3-(3-ethoxy-2-hydroxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(3-ethoxy-2-hydroxyphenyl)butanoic acid
• EN300-1823415
• 2228503-28-2

• Inchi： 1S/C12H17NO4/c1-2-17-10-5-3-4-9(12(10)16)8(7-13)6-11(14)15/h3-5,8,16H,2,6-7,13H2,1H3,(H,14,15)
• InChI Key： HZCRAAURVHLNJO-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1O)C(CN)CC(=O)O

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 92.8Ų

Additional information on 4-amino-3-(3-ethoxy-2-hydroxyphenyl)butanoic acid

Comprehensive Overview of 4-amino-3-(3-ethoxy-2-hydroxyphenyl)butanoic acid (CAS No. 2228503-28-2)

4-amino-3-(3-ethoxy-2-hydroxyphenyl)butanoic acid (CAS No. 2228503-28-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique phenyl and butanoic acid backbone, is increasingly studied for its potential applications in drug development and metabolic pathways. Researchers are particularly interested in its structural properties, which combine an ethoxy group and a hydroxyl moiety, offering versatile reactivity for synthetic modifications.

The growing interest in 4-amino-3-(3-ethoxy-2-hydroxyphenyl)butanoic acid aligns with current trends in precision medicine and targeted therapy. As the scientific community explores novel small-molecule inhibitors and biomarkers, this compound stands out due to its potential role in modulating enzymatic activity. Its amino acid derivative structure also makes it a candidate for studies related to neurotransmitter regulation and anti-inflammatory effects, topics frequently searched in academic and medical databases.

From a synthetic chemistry perspective, the CAS No. 2228503-28-2 compound offers intriguing challenges and opportunities. Its ethoxy-hydroxyphenyl group requires careful optimization in reaction conditions to achieve high yields and purity. Recent publications highlight its use in peptide mimetics and drug conjugates, addressing common search queries like "how to synthesize phenylbutanoic acid derivatives" or "applications of amino acid analogs in medicine." These keywords reflect the compound's relevance in both industrial and academic settings.

Another area of exploration for 4-amino-3-(3-ethoxy-2-hydroxyphenyl)butanoic acid is its potential in green chemistry. With increasing demand for sustainable synthesis methods, researchers are investigating eco-friendly catalysts and solvents to produce this compound. This aligns with popular search terms such as "green synthesis of pharmaceutical intermediates" and "biodegradable amino acid derivatives," underscoring the intersection of environmental concerns and chemical innovation.

In conclusion, 4-amino-3-(3-ethoxy-2-hydroxyphenyl)butanoic acid (CAS No. 2228503-28-2) represents a multifaceted compound with broad implications for drug discovery, metabolic research, and sustainable chemistry. Its structural complexity and functional groups make it a valuable subject for ongoing studies, resonating with trending topics in science and technology. As research progresses, this compound may unlock new possibilities in personalized medicine and biochemical engineering.